Cas no 338391-94-9 (4H-1,2,4-Triazole-4-carboxamide, 3-amino-N-(4-chlorophenyl)-5-(methylthio)-)

• Product Name: 4H-1,2,4-Triazole-4-carboxamide, 3-amino-N-(4-chlorophenyl)-5-(methylthio)-
• CAS No: 338391-94-9
• MF: C₁₀H₁₀ClN₅OS
• MW: 283.737298488617
• MDL: MFCD01314902
• CID: 5155881
• Update Time: 2026-03-04

4H-1,2,4-Triazole-4-carboxamide, 3-amino-N-(4-chlorophenyl)-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-4-carboxamide, 3-amino-N-(4-chlorophenyl)-5-(methylthio)-

• MDL： MFCD01314902
• Inchi： 1S/C10H10ClN5OS/c1-18-10-15-14-8(12)16(10)9(17)13-7-4-2-6(11)3-5-7/h2-5H,1H3,(H2,12,14)(H,13,17)
• InChI Key： LGIPCWMQMPTZDX-UHFFFAOYSA-N
• SMILES： N1=C(SC)N(C(NC2=CC=C(Cl)C=C2)=O)C(N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 4H-1,2,4-Triazole-4-carboxamide, 3-amino-N-(4-chlorophenyl)-5-(methylthio)-

Comprehensive Overview of 4H-1,2,4-Triazole-4-carboxamide, 3-amino-N-(4-chlorophenyl)-5-(methylthio)- (CAS No. 338391-94-9)

The compound 4H-1,2,4-Triazole-4-carboxamide, 3-amino-N-(4-chlorophenyl)-5-(methylthio)- (CAS No. 338391-94-9) is a specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structure, featuring a triazole core, an amino group, and a methylthio substituent, makes it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications due to the growing demand for novel small-molecule therapeutics and crop protection agents.

One of the key reasons for the rising interest in CAS No. 338391-94-9 is its role in the development of enzyme inhibitors. The triazole moiety is known to interact with various biological targets, including kinases and proteases, which are critical in disease pathways. Recent studies have explored its derivatives as potential candidates for addressing antimicrobial resistance, a pressing global health concern. Additionally, the 4-chlorophenyl group enhances the compound's lipophilicity, improving its bioavailability—a property highly sought after in drug discovery.

In the agrochemical sector, 3-amino-N-(4-chlorophenyl)-5-(methylthio)-4H-1,2,4-triazole-4-carboxamide has shown promise as a precursor for pesticide formulations. Its structural features align with the industry's shift toward eco-friendly and high-efficacy solutions. With increasing regulatory scrutiny on traditional pesticides, this compound's potential to degrade into non-toxic metabolites is a significant advantage. Farmers and researchers alike are searching for sustainable alternatives, and derivatives of this molecule could fill that gap.

The synthesis of CAS No. 338391-94-9 typically involves multi-step reactions, including cyclization and functional group modifications. Optimizing these processes is a hot topic in green chemistry, as industries aim to reduce waste and energy consumption. Recent advancements in catalytic methods and flow chemistry have made its production more efficient, addressing the growing demand for cost-effective and scalable synthetic routes.

From a commercial perspective, the market for triazole-based compounds is expanding rapidly. Pharmaceutical and agrochemical companies are investing heavily in R&D to capitalize on their broad-spectrum applications. Analysts predict that the demand for custom synthesis services for such intermediates will rise, driven by the need for tailored solutions in precision medicine and smart farming technologies.

In conclusion, 4H-1,2,4-Triazole-4-carboxamide, 3-amino-N-(4-chlorophenyl)-5-(methylthio)- represents a compelling case study in the intersection of chemistry and innovation. Its multifaceted applications, from drug development to agricultural science, underscore its importance in modern research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most urgent challenges in health and sustainability.